Cas no 2306274-34-8 (3-Boc-2-methyl-3-azaspiro[5.5]undecan-9-one)

• Product Name: 3-Boc-2-methyl-3-azaspiro[5.5]undecan-9-one
• CAS No: 2306274-34-8
• MF: C₁₆H₂₇NO₃
• MW: 281.390485048294
• CID: 6794671
• PubChem ID: 168009467
• Update Time: 2025-06-28

3-Boc-2-methyl-3-azaspiro[5.5]undecan-9-one Chemical and Physical Properties

Names and Identifiers

• 2306274-34-8
• SY327947
• tert-butyl 4-methyl-9-oxo-3-azaspiro[5.5]undecane-3-carboxylate
• 3-Boc-2-methyl-3-azaspiro[5.5]undecan-9-one
• SCHEMBL26107779
• MFCD31743433
• tert-Butyl 2-methyl-9-oxo-3-azaspiro[5.5]undecane-3-carboxylate

• Inchi： 1S/C16H27NO3/c1-12-11-16(7-5-13(18)6-8-16)9-10-17(12)14(19)20-15(2,3)4/h12H,5-11H2,1-4H3
• InChI Key： YZPSPDVJIGHRSL-UHFFFAOYSA-N
• SMILES： O=C1CCC2(CC1)CCN(C(=O)OC(C)(C)C)C(C)C2

Computed Properties

• Exact Mass: 281.19909372g/mol
• Monoisotopic Mass: 281.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-Boc-2-methyl-3-azaspiro[5.5]undecan-9-one

Introduction to 3-Boc-2-methyl-3-azaspiro[5.5]undecan-9-one (CAS No: 2306274-34-8)

3-Boc-2-methyl-3-azaspiro[5.5]undecan-9-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2306274-34-8, belongs to the spirocyclic class of molecules, which are known for their unique structural and functional properties. The presence of a Boc (tert-butoxycarbonyl) protecting group on the nitrogen atom and the spirocyclic framework contribute to its versatility as a synthetic intermediate in the development of bioactive molecules.

The spiro[5.5]undecane core of this compound is particularly intriguing due to its rigid, bicyclic structure, which can influence the conformational flexibility and binding affinity of the molecule. This structural motif has been explored in various drug discovery programs due to its ability to mimic natural product scaffolds and provide a stable platform for further functionalization. The 3-methyl substituent at the 2-position adds another layer of complexity, potentially affecting the electronic properties and metabolic stability of the molecule.

In recent years, there has been a growing interest in spirocyclic compounds for their potential applications in drug design. These molecules often exhibit enhanced binding interactions with biological targets due to their unique three-dimensional structures. For instance, studies have shown that spirocyclic scaffolds can improve oral bioavailability and reduce metabolic degradation, making them attractive candidates for further development.

The Boc-protected amide group at the 9-position is a critical feature of this compound, serving as a versatile handle for further chemical modifications. Boc protection is commonly used in peptide synthesis and medicinal chemistry to prevent unwanted side reactions while allowing for selective deprotection under mild conditions. This makes 3-Boc-2-methyl-3-azaspiro[5.5]undecan-9-one a valuable building block for constructing more complex pharmacophores.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of spirocyclic compounds with high accuracy. Molecular docking studies have suggested that this molecule may interact with enzymes and receptors involved in various disease pathways, including inflammation and cancer. The rigid spirocyclic core is predicted to form stable hydrophobic interactions with target proteins, while the Boc-protected amide group can engage in hydrogen bonding or other polar interactions.

The synthesis of 3-Boc-2-methyl-3-azaspiro[5.5]undecan-9-one involves multi-step organic transformations, including cyclization reactions and protection-deprotection strategies. The spirocyclic framework is typically formed through intramolecular condensation reactions, which require precise control over reaction conditions to ensure high yield and purity. The introduction of the Boc group is usually achieved via reaction with di-tert-butyl dicarbonate (Boc₂O), followed by purification techniques such as column chromatography.

In conclusion, 3-Boc-2-methyl-3-azaspiro[5.5]undecan-9-one (CAS No: 2306274-34-8) represents a promising candidate for further exploration in drug discovery and medicinal chemistry. Its unique structural features, combined with its synthetic accessibility, make it an attractive scaffold for developing novel therapeutic agents. As research in spirocyclic compounds continues to advance, this molecule is likely to play an important role in future drug development efforts.